Cas no 1355246-82-0 (4-bromo-2-butoxy-1-(trifluoromethoxy)benzene)

4-bromo-2-butoxy-1-(trifluoromethoxy)benzene structure
1355246-82-0 structure
Product Name:4-bromo-2-butoxy-1-(trifluoromethoxy)benzene
CAS No:1355246-82-0
MF:C11H12BrF3O2
MW:313.110993385315
CID:2771386
PubChem ID:70699612
Update Time:2025-09-26

4-bromo-2-butoxy-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-butoxy-1-(trifluoromethoxy)benzene
    • DTXSID10742727
    • BS-25612
    • 1355246-82-0
    • CS-0212111
    • MFCD21333071
    • Inchi: 1S/C11H12BrF3O2/c1-2-3-6-16-10-7-8(12)4-5-9(10)17-11(13,14)15/h4-5,7H,2-3,6H2,1H3
    • InChI Key: UANWJANBFIIDDJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)OCCCC)OC(F)(F)F

Computed Properties

  • Exact Mass: 311.99700
  • Monoisotopic Mass: 311.99728Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 4.52660

4-bromo-2-butoxy-1-(trifluoromethoxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B680083-100mg
4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene
1355246-82-0
100mg
$ 64.00 2023-04-18
TRC
B680083-250mg
4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene
1355246-82-0
250mg
$ 121.00 2023-04-18
TRC
B680083-500mg
4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene
1355246-82-0
500mg
$ 184.00 2023-04-18
TRC
B680083-1g
4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene
1355246-82-0
1g
$ 259.00 2023-04-18
A2B Chem LLC
AD72469-1g
4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene
1355246-82-0 ≥ 97 %
1g
$427.00 2024-04-20
A2B Chem LLC
AD72469-5g
4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene
1355246-82-0 ≥ 97 %
5g
$1139.00 2024-04-20
A2B Chem LLC
AD72469-10g
4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene
1355246-82-0 ≥ 97 %
10g
$1673.00 2024-04-20
Crysdot LLC
CD12151207-5g
4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene
1355246-82-0 95+%
5g
$452 2024-07-23
Crysdot LLC
CD12151207-10g
4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene
1355246-82-0 95+%
10g
$677 2024-07-23
1PlusChem
1P00800L-5g
4-Bromo-2-butoxy-1-(trifluoromethoxy)benzene
1355246-82-0 97%
5g
$566.00 2025-02-22

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